Cas no 56356-82-2 (carbamodithioic acid, (3-ethoxyphenyl)- (9ci))

• Product name: carbamodithioic acid, (3-ethoxyphenyl)- (9ci)
• CAS No: 56356-82-2
• MF: C₉H₁₁NOS₂
• MW: 213.319739580154
• CID: 945256
• PubChem ID: 45094335

carbamodithioic acid, (3-ethoxyphenyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• carbamodithioic acid, (3-ethoxyphenyl)- (9ci)
• (3-Ethoxyphenyl)carbamodithioic acid
• DB-247016
• 56356-82-2

• Inchi： InChI=1S/C9H11NOS2/c1-2-11-8-5-3-4-7(6-8)10-9(12)13/h3-6H,2H2,1H3,(H2,10,12,13)
• InChI Key： PXXFMHLQMXFDNS-UHFFFAOYSA-N
• SMILES： CCOC1=CC=CC(=C1)NC(=S)S

Computed Properties

• Exact Mass: 213.02820632g/mol
• Monoisotopic Mass: 213.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų